Cas no 872473-52-4 ((6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid)

(6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid is a quinazoline derivative featuring a chloro-substituted aromatic ring and an isopropyl group at the 2-position, with a thioether-linked acetic acid moiety at the 4-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The chloro and isopropyl groups enhance its reactivity, enabling selective modifications, while the sulfanylacetic acid side chain offers functionalization opportunities. Its structural features make it suitable for applications in drug discovery, particularly in developing enzyme inhibitors or receptor modulators. The compound’s stability and synthetic accessibility further contribute to its utility in organic and pharmaceutical chemistry.
(6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid structure
872473-52-4 structure
Product Name:(6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid
CAS No:872473-52-4
MF:C13H13ClN2O2S
MW:296.772520780563
CID:5225198
Update Time:2025-11-05

(6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid
    • Inchi: 1S/C13H13ClN2O2S/c1-7(2)12-15-10-4-3-8(14)5-9(10)13(16-12)19-6-11(17)18/h3-5,7H,6H2,1-2H3,(H,17,18)
    • InChI Key: LJDFDHDKNIFLOH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CSC1=C2C(=NC(C(C)C)=N1)C=CC(Cl)=C2

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Additional information on (6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic acid

Introduction to CAS No 872473-52-4: (6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl)-acetic Acid

The compound CAS No 872473-52-4, also known as 6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl-acetic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis and Key Features

The molecular structure of 6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl-acetic acid is composed of a quinazoline ring system, which is a bicyclic aromatic heterocycle containing nitrogen atoms at positions 1 and 3. The quinazoline ring is substituted with a chlorine atom at position 6 and an isopropyl group at position 2. Additionally, the sulfur atom at position 4 of the quinazoline ring is connected to an acetic acid group via a sulfanyl linkage (-S-)...

Synthesis and Chemical Properties

The synthesis of CAS No 872473-52-4 involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity...

Applications in Pharmacology and Biotechnology

Research into 6-Chloro-2-isopropyl-quinazolin-4-ylsulfanyl-acetic acid has revealed its potential as a bioactive molecule in pharmacological studies. The compound has shown promising results in vitro assays targeting specific enzymes and receptors...

Recent Research Findings and Future Directions

Recent studies have explored the pharmacokinetic properties of CAS No 872473-52-4, highlighting its bioavailability and metabolic stability...

In conclusion, 6-Chloro-2-isopropyl-quinazolin-4-yli sulfinylic acetic acid (CAS No 872473) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential...

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